Cas no 1705863-56-4 (1-(3-Chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea)

• Product Name: 1-(3-Chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea
• CAS No: 1705863-56-4
• MF: C₁₆H₁₉ClN₄OS
• MW: 350.866260766983
• CID: 5766038
• PubChem ID: 90621860
• Update Time: 2025-10-30

1-(3-Chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea Chemical and Physical Properties

Names and Identifiers

• 1705863-56-4
• AKOS025095307
• 1-(3-chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea
• 1-(3-chlorophenyl)-3-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]urea
• 1-(3-chlorophenyl)-3-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}urea
• F6446-1421
• 1-(3-Chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea

• Inchi： 1S/C16H19ClN4OS/c17-13-4-1-5-14(9-13)20-15(22)19-10-12-3-2-7-21(11-12)16-18-6-8-23-16/h1,4-6,8-9,12H,2-3,7,10-11H2,(H2,19,20,22)
• InChI Key： IUESUFUWTRMXNJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NCC1CN(C2=NC=CS2)CCC1)=O

Computed Properties

• Exact Mass: 350.0968101g/mol
• Monoisotopic Mass: 350.0968101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.5Ų

Additional information on 1-(3-Chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea

Introduction to 1-(3-Chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea (CAS No. 1705863-56-4)

1-(3-Chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea (CAS No. 1705863-56-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The compound's structure includes a chlorophenyl group, a thiazole ring, and a piperidine moiety, which collectively contribute to its biological activity and pharmacological properties.

The synthesis of 1-(3-Chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for further research and development. The compound's synthesis typically involves the reaction of 3-chlorophenyl isocyanate with (1-(thiazol-2-yl)piperidin-3-yl)methanamine, followed by purification steps to obtain the final product.

In terms of its biological activity, 1-(3-Chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea has demonstrated significant potency in inhibiting specific enzymes and receptors that are implicated in various diseases. For instance, studies have shown that this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This property makes it a potential candidate for the treatment of depression and anxiety disorders.

Moreover, recent research has explored the anticancer properties of 1-(3-Chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer. This inhibition leads to reduced cell proliferation and increased cell death, making it a promising lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 1-(3-Chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1-(3-Chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea in treating various conditions. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential as a new treatment option.

In conclusion, 1-(3-Chlorophenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea (CAS No. 1705863-56-4) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it a valuable asset in the development of new drugs for treating neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of medicinal chemistry.